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For Immediate Release

A comprehensive technical guide detailing the discovery, history, and multifaceted scientific
importance of the mineral weddellite has been compiled for researchers, scientists, and
professionals in drug development. This document provides an in-depth look at the mineral's
journey from its initial identification in Antarctic sediments to its current relevance in biomedical
research.

Initially observed in 1936 in bottom sediments of the Weddell Sea, Antarctica, the mineral was
officially named weddellite in 1942.[1] It is a calcium oxalate dihydrate with the chemical
formula CaC204-2H20.[1] This guide synthesizes the historical narrative of its discovery with
the extensive body of scientific work that has since elucidated its crystallographic,
physicochemical, and biological significance.

Historical Context and Discovery

The story of weddellite begins with the analysis of crystalline components from Weddell Sea
deposits by F.A. Bannister and M.H. Hey in 1936. While they first described the substance, it
was Clifford Frondel and E.L. Prien who later named it in 1942, referencing its discovery
locality. The type material is held at The Natural History Museum in London.

Physicochemical and Crystallographic Data
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Weddellite crystallizes in the tetragonal system, typically forming dipyramidal crystals.[1] Its
structure and properties have been extensively characterized using a variety of modern
analytical techniques. The following tables summarize the key quantitative data for weddellite.

Table 1: Crystallographic Properties of Weddellite

Property Value

Crystal System Tetragonal

Crystal Class Dipyramidal (4/m)

Space Group 14/m

Unit Cell Dimensions a=12371A,c=7.357A
Formula Units (2) 8

Table 2: Physicochemical Properties of Weddellite
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Property Value
Chemical Formula CaC204-2H20
Mohs Hardness 4

Specific Gravity 1.94 g/cm3
Luster Vitreous

Colorless to white, may be yellowish-brown to

Color brown

Streak White

Cleavage Good on {010}
Fracture Conchoidal

Optical Properties Uniaxial (+)

Refractive Indices nw =1.523, ne = 1.544
Birefringence 0 =0.021

Experimental Protocols

The characterization of a new mineral like weddellite involves a systematic workflow. While the
precise, historical methods of Bannister and Hey are not fully detailed in readily available
literature, a generalized protocol for mineral discovery and characterization can be outlined.
This involves initial observation and sample collection, followed by a suite of analytical
techniques to determine its physical, chemical, and structural properties.

Modern analysis of weddellite and other minerals typically employs the following methods:

» X-Ray Diffraction (XRD): This is a fundamental technique for determining the crystal
structure, lattice parameters, and phase purity of a crystalline material. Single-crystal XRD
provides detailed structural information, while powder XRD is used for phase identification
and quantification.
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» Scanning Electron Microscopy (SEM) with Energy Dispersive X-ray Spectroscopy (EDS):
SEM is used to visualize the morphology and surface texture of the mineral crystals at high
magnification. Coupled with EDS, it allows for the determination of the elemental
composition of the sample.

e Infrared (IR) and Raman Spectroscopy: These vibrational spectroscopy technigues provide
information about the chemical bonds present in the mineral, aiding in the identification of
functional groups such as oxalates and water.

o Thermogravimetric Analysis (TGA): TGA is used to study the thermal stability of the mineral
and to determine the water content by measuring the mass loss as the sample is heated.

Biological Significance and Signaling Pathways

Beyond its geological origins, weddellite is of significant interest in the biomedical field as a
primary component of human kidney stones.[1] The formation of calcium oxalate crystals,
including weddellite, in the kidneys is a pathological process driven by the supersaturation of
urine with calcium and oxalate ions. The interaction of oxalate with renal epithelial cells initiates
a cascade of cellular events that contribute to crystal adhesion, aggregation, and the
progression of kidney stone disease.

High concentrations of oxalate can induce injury to renal tubular epithelial cells. This interaction
triggers the production of reactive oxygen species (ROS), leading to oxidative stress. The
subsequent signaling pathways involve the activation of various kinases and transcription
factors, ultimately resulting in changes in gene expression, cellular injury, and inflammation.
These processes create a favorable environment for crystal nucleation and retention.

Below are diagrams illustrating a generalized workflow for mineral characterization and the
signaling pathway of oxalate-induced renal cell injury.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1203044?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/11156705/
https://www.benchchem.com/product/b1203044?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1203044?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Field Observation & Collection

Initial Observation
of Unknown Mineral

Systematic Sampling
& Documentation
Laboratvory Analysis

[Optical Microscopa

'

Physical Property Chemical Analysis
Determination (EDS, etc.)
(Hardness, Density, etc.) —

l

Structural Analysis
(XRD)

'

Spectroscopic Analysis
(IR, Raman)

Dissemination

Data Synthesis
& Interpretation

G’ublication of Findinga

Click to download full resolution via product page

A generalized workflow for the discovery and characterization of a new mineral.
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Oxalate-induced signaling pathway leading to renal cell injury and crystal adhesion.

Conclusion

From its discovery in the remote Weddell Sea to its role in human pathology, weddellite has
proven to be a mineral of considerable scientific interest. The ongoing study of its formation,
both in geological and biological systems, continues to provide valuable insights. For drug
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development professionals, understanding the mechanisms of weddellite formation in the
context of kidney stone disease is crucial for the design of effective therapeutic interventions.
This technical guide serves as a foundational resource for further research and exploration into
this fascinating mineral.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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